Cas no 2228888-29-5 (2-bromo-1-(2-chloro-5-fluoropyridin-3-yl)ethan-1-ol)

• Product Name: 2-bromo-1-(2-chloro-5-fluoropyridin-3-yl)ethan-1-ol
• CAS No: 2228888-29-5
• MF: C₇H₆BrClFNO
• MW: 254.484043598175
• CID: 6292767
• PubChem ID: 165647626
• Update Time: 2025-10-29

2-bromo-1-(2-chloro-5-fluoropyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(2-chloro-5-fluoropyridin-3-yl)ethan-1-ol
• EN300-1917927
• 2228888-29-5

• Inchi： 1S/C7H6BrClFNO/c8-2-6(12)5-1-4(10)3-11-7(5)9/h1,3,6,12H,2H2
• InChI Key： JNDKSZCBKZSFNJ-UHFFFAOYSA-N
• SMILES： BrCC(C1C(=NC=C(C=1)F)Cl)O

Computed Properties

• Exact Mass: 252.93053g/mol
• Monoisotopic Mass: 252.93053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 33.1Ų

Additional information on 2-bromo-1-(2-chloro-5-fluoropyridin-3-yl)ethan-1-ol

Comprehensive Overview of 2-bromo-1-(2-chloro-5-fluoropyridin-3-yl)ethan-1-ol (CAS No. 2228888-29-5)

The compound 2-bromo-1-(2-chloro-5-fluoropyridin-3-yl)ethan-1-ol (CAS No. 2228888-29-5) is a halogen-substituted pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a bromo and chloro-fluoropyridine moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel therapeutics and crop protection agents, aligning with the growing demand for sustainable and efficient chemical solutions.

In recent years, the search for halogenated pyridine derivatives has surged, driven by their versatility in drug discovery and material science. The presence of both bromo and fluoro substituents in 2-bromo-1-(2-chloro-5-fluoropyridin-3-yl)ethan-1-ol enhances its reactivity, enabling selective modifications for targeted applications. This compound is particularly relevant in the context of precision medicine and green chemistry, as scientists explore ways to reduce synthetic steps and improve yield efficiency.

The structural attributes of CAS No. 2228888-29-5 also make it a subject of interest in computational chemistry. Molecular docking studies and QSAR (Quantitative Structure-Activity Relationship) analyses frequently highlight its potential as a scaffold for designing enzyme inhibitors or receptor modulators. Such applications are critical in addressing global health challenges, including antimicrobial resistance and chronic diseases, which remain top priorities in scientific communities.

From an industrial perspective, the compound’s stability and compatibility with various reaction conditions make it a preferred choice for high-throughput screening and combinatorial chemistry. Its synthesis often involves palladium-catalyzed cross-coupling or nucleophilic substitution, methods that are widely optimized for scalability. These processes align with the broader trend of process intensification, where reducing waste and energy consumption is paramount.

Environmental considerations are another key driver of interest in 2-bromo-1-(2-chloro-5-fluoropyridin-3-yl)ethan-1-ol. Regulatory agencies and manufacturers are increasingly focused on biodegradable intermediates and low-toxicity compounds, making this molecule a candidate for eco-friendly innovations. Its potential use in photodegradable materials or catalysts further underscores its relevance in sustainable development.

In summary, 2-bromo-1-(2-chloro-5-fluoropyridin-3-yl)ethan-1-ol (CAS No. 2228888-29-5) represents a multifaceted tool for modern chemistry. Its applications span drug discovery, agrochemical development, and green synthesis, reflecting the interdisciplinary nature of contemporary research. As scientific inquiry continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and environmental sustainability.